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Compound of Interest

Compound Name: 13-Hydroxygermacrone

Cat. No.: B3026645

Essential Safety and Handling Guide for 13-
Hydroxygermacrone

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety, operational, and disposal information for
handling 13-Hydroxygermacrone in a laboratory setting. As the toxicological properties of this
compound have not been fully investigated, it is imperative to handle it with the utmost caution,
adhering to the principle of "as low as reasonably achievable" (ALARA) for exposure.

Chemical and Physical Properties

Limited quantitative data is available for 13-Hydroxygermacrone. The following table
summarizes known information.
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Property Value

CAS Number 103994-29-2

Molecular Formula C15H2202

Molecular Weight 234.33 g/mol

Physical Form Solid powder (assumed)
Solubility Data not available

Melting Point Data not available

Boiling Point Data not available
Storage Temperature Powder: -20°C (long-term)

In solvent: -80°C

Hazard Identification and Personal Protective Equipment
(PPE)

As a sesquiterpenoid, 13-Hydroxygermacrone should be handled as a potentially hazardous
substance. Some compounds in this class are known to be irritants and sensitizers.

Potential Hazards:

e May cause skin, eye, and respiratory tract irritation.

» Potential for allergic skin reactions (contact dermatitis) with repeated exposure.[1]
o The full toxicological profile is unknown.

Required Personal Protective Equipment (PPE):
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PPE Category

Specification

Hand Protection

Nitrile or neoprene gloves. Change gloves

immediately if contaminated.

Eye Protection

Chemical safety goggles or a face shield where

splashing is possible.

Skin and Body Protection

Alab coat that is fully buttoned. Consider a

chemically resistant apron for larger quantities.

Respiratory Protection

Not generally required for small quantities
handled in a certified chemical fume hood. If
weighing or handling outside of a hood, a
NIOSH-approved respirator with an organic
vapor cartridge and particulate filter is

recommended.

Operational Plan for Safe Handling

Engineering Controls:

 All work with 13-Hydroxygermacrone powder or solutions should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Work Practices:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable bench paper.

» Weighing: If possible, weigh the solid compound in a ventilated balance enclosure or by

using a "weighing-in-place" technique within the fume hood to avoid generating dust.

e Dissolving: When preparing solutions, add the solvent to the pre-weighed compound slowly

to avoid splashing.

» Personal Hygiene: After handling, and before leaving the laboratory, wash hands thoroughly

with soap and water. Do not eat, drink, or apply cosmetics in the laboratory.[2]
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Emergency Procedures

Incident Procedure

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention if irritation develops.

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion ) ) ] )
water. Seek immediate medical attention.
For small spills, absorb with an inert material
(e.g., vermiculite, sand), and place in a sealed
Spill container for disposal. For larger spills,

evacuate the area and contact your institution's

environmental health and safety department.

Disposal Plan

All waste containing 13-Hydroxygermacrone must be treated as hazardous chemical waste.

» Solid Waste: Collect all contaminated solid materials (e.g., pipette tips, gloves, bench paper)
in a clearly labeled, sealed waste container.

» Liquid Waste: Collect all liquid waste in a compatible, sealed, and clearly labeled container.

e Disposal Method: The preferred method for disposal is high-temperature incineration by a
licensed hazardous waste disposal company. Do not dispose of this compound down the
drain or in regular trash.

Visual Workflow for Safe Handling and Disposal
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The following diagram outlines the procedural flow for safely managing 13-
Hydroxygermacrone from receipt to disposal.

Safe Handling and Disposal Workflow for 13-Hydroxygermacrone

Preparation

Review SDS (if available) & Safety Guide

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)
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Conduct Experiment
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Caption: Workflow for handling and disposing of 13-Hydroxygermacrone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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